Cas no 30232-12-3 (Propanoic acid,mercapto-)

Propanoic acid,mercapto- structure
Product name:Propanoic acid,mercapto-
CAS No:30232-12-3
MF:C3H6O2S
MW:106.143539905548
CID:308158
Propanoic acid,mercapto- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,mercapto-
- Mercaptopropionic acid
- Propionicacid, mercapto- (7CI)
-
- Inchi: 1S/C3H6O2S/c4-3(5)1-2-6/h6H,1-2H2,(H,4,5)
- InChI Key: DKIDEFUBRARXTE-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCS
Computed Properties
- Exact Mass: 106.00888
- Monoisotopic Mass: 106.00885
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 52.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
- XLogP3: 0.4
Experimental Properties
- Density: 1.223
- Melting Point: 16.8 DEG C
- Boiling Point: 217.4°Cat760mmHg
- Flash Point: 100.7°C
- PSA: 37.3
Propanoic acid,mercapto- Related Literature
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1. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
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Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
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Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong Qin RSC Adv., 2021,11, 6107-6113
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